3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide

• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol
• IUPAC Name: 3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide
• InChI: InChI=1S/C12H17N3OS/c1-8(2)7-10(16)14-12(17)15-11-9(3)5-4-6-13-11/h4-6,8H,7H2,1-3H3,(H2,13,14,15,16,17)
• InChI Key: PVASJSVHKDMWRW-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)NC(=S)NC(=O)CC(C)C

Description

3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula, C12H16N2OS, and is a member of the thioamide family.

Mechanism of Action

The mechanism of action of 3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide is not fully understood. However, it is believed to exert its antitumor and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce the production of inflammatory cytokines and inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide in lab experiments is its ability to selectively target cancer cells and reduce inflammation. However, its potential toxicity and limited solubility in aqueous solutions can pose challenges in experimental settings.

Future Directions

There are several potential future directions for research on 3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide. One area of interest is the development of new drugs based on this compound for the treatment of cancer and inflammatory diseases. Another direction is the study of its mechanism of action and potential interactions with other drugs. Additionally, further research is needed to fully understand its toxicity and potential side effects.

Synthesis Methods

The synthesis of 3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide can be achieved through a multistep process. The first step involves the reaction of 3-methyl-2-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-methylbutan-1-amine to obtain the desired product.

Scientific Research Applications

3-methyl-N-[(3-methylpyridin-2-yl)carbamothioyl]butanamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit antitumor and anti-inflammatory properties, making it a promising candidate for the development of new drugs.